Cas no 80180-69-4 (3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI))

3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI) structure
80180-69-4 structure
Product name:3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI)
CAS No:80180-69-4
MF:C20H21N2O10P
MW:480.361906766891
CID:721270
PubChem ID:196156

3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3'-Thymidylic acid,mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester (9CI)
    • [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl (4-methyl-2-oxochromen-7-yl) hydrogen phosphate
    • 4-methylumbelliferyl thymidine 3'-phosphate
    • 3'-Thymidylic acid, mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester
    • 4-Methylumbelliferyl 3-thymidylate
    • Tum-3-P
    • 80180-70-7
    • 4-Methylumbelliferyl thymidine 5'-phosphate
    • 5'-Thymidylic acid, mono(4-methyl-2-oxo-2H-1-benzopyran-7-yl) ester
    • 1-(2-Deoxy-5-O-{hydroxy[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]phosphoryl}pentofuranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one
    • DTXSID601001077
    • 80180-69-4
    • 4MUpT
    • 4-Mut-5-P
    • Ammonium 4-methylumbelliferyl 5'-thymidylate
    • Inchi: InChI=1S/C20H21N2O10P/c1-10-5-18(24)31-15-6-12(3-4-13(10)15)32-33(27,28)29-9-16-14(23)7-17(30-16)22-8-11(2)19(25)21-20(22)26/h3-6,8,14,16-17,23H,7,9H2,1-2H3,(H,27,28)(H,21,25,26)/t14-,16+,17+/m0/s1
    • InChI Key: GOWFYSOFDDXKLK-USXIJHARSA-N
    • SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OP(=O)(O)OCC3C(CC(O3)N4C=C(C(=O)NC4=O)C)O

Computed Properties

  • Exact Mass: 480.093
  • Monoisotopic Mass: 480.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 949
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161Ų
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.542
  • Refractive Index: 1.616

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